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Compound of Interest

8-Bromo-4-hydroxyquinoline-3-
Compound Name:
carboxylic acid

cat. No.: B1269253

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
analytical data for 8-Bromo-4-hydroxyquinoline-3-carboxylic acid, a heterocyclic compound
of interest in medicinal chemistry and materials science. This document is intended to serve as
a foundational resource for professionals engaged in research and development activities
involving this molecule.

Physicochemical and Analytical Data

The fundamental properties of 8-Bromo-4-hydroxyquinoline-3-carboxylic acid are
summarized below. These values are critical for experimental design, analytical method
development, and computational modeling.
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Property

Value

Molecular Formula

C10HeBrNOs[1][2][3][4]

Molecular Weight

268.06 g/mol [1][3][4]

CAS Number

35973-17-2[1][3][4]

Monoisotopic Mass

266.95311 Da[2][3]

Physical Form

Solid[4]

8-bromo-4-oxo-1H-quinoline-3-carboxylic acid[2]

IUPAC Name

[3]
InChl Key NKUGXZLINWIUOR-UHFFFAOYSA-N[2][4]
SMILES OC(=0)clcnc2c(Br)ccec2c1O[1][4]

Experimental Protocols

Determination of Molecular Weight

The molecular weight of a compound is a fundamental property derived from its molecular

formula. It is calculated by summing the atomic weights of each constituent atom.

Methodology:

« |dentify the Molecular Formula: The molecular formula for 8-Bromo-4-hydroxyquinoline-3-
carboxylic acid was determined to be C10HeBrNOs.[1][2][3][4]

o Determine Atomic Weights: The standard atomic weights of the constituent elements are

utilized:

[¢]

[¢]

o

o

Carbon (C): ~12.011 amu
Hydrogen (H): ~1.008 amu
Bromine (Br): ~79.904 amu

Nitrogen (N): ~14.007 amu
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o Oxygen (O): ~15.999 amu

o Calculate Total Molecular Weight: The molecular weight is the sum of the masses of all
atoms in the molecule:

o (10 *12.011) + (6 * 1.008) + (1 * 79.904) + (1 * 14.007) + (3 * 15.999) = 268.06 g/mol

This calculated value is consistent with data from mass spectrometry analysis, which provides
a highly accurate experimental mass, and is corroborated by supplier and database
information.[1][3][4]

Visualizations
Logical Workflow for Compound Characterization

The following diagram illustrates a standard workflow for the physicochemical characterization
of a chemical compound like 8-Bromo-4-hydroxyquinoline-3-carboxylic acid, starting from
initial identification to final data compilation.
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Derived Properties

Molecular Formula Allows Calculation of > Molecular Weight
(C10H6BrNO3) (268.06 g/mol)
Defines
Determines Spectroscopic Data
Molecular Structure (NMR, IR, MS)
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CAS Registry Number

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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